N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide
• InChI: InChI=1S/C20H24N2OS/c1-15-18(24-20(22-15)17-10-6-3-7-11-17)14-19(23)21-13-12-16-8-4-2-5-9-16/h3,6-8,10-11H,2,4-5,9,12-14H2,1H3,(H,21,23)
• InChI Key: DKDCRQLXTLEYES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)CC(=O)NCCC3=CCCCC3
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol
• CAS No.: 1206994-18-4

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide, also known as CYT387, is a small molecule inhibitor of Janus kinase (JAK) 1 and 2. JAK proteins are involved in the signaling pathways of cytokines and growth factors, and their dysregulation has been linked to various diseases, including cancer and autoimmune disorders. CYT387 has shown potential as a therapeutic agent in preclinical studies and clinical trials.

Scientific Research Applications

Synthesis and Biological Evaluation

One line of research involves the synthesis and biological evaluation of thiazole derivatives for their anticancer properties. A study by Evren et al. (2019) synthesized derivatives showing selective cytotoxicity against lung adenocarcinoma cells, highlighting the compound's potential as an anticancer agent Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G. (2019).

Heterocyclic Chemistry Applications

Research by Saikia et al. (2014) developed a methodology for synthesizing spiro-1,3-oxazine derivatives using microwave-assisted cyclization, showcasing the compound's utility in creating complex heterocyclic structures Saikia, U. P., Baruah, D., Pahari, P., Borah, M., Goswami, A., & Konwar, D. (2014).

Coordination Complexes and Antioxidant Activity

Another study focused on coordination complexes derived from pyrazole-acetamide, indicating significant antioxidant activity. This demonstrates the compound's versatility in forming coordination complexes with potential pharmacological applications Chkirate, K., Fettach, S., Karrouchi, K., Sebbar, N. K., Essassi, E., Mague, J., Radi, S., El Abbes Faouzi, M., Adarsh, N. N., & Garcia, Y. (2019).

Heterocyclic Compound Synthesis

Further research by Albratty et al. (2017) explored the synthesis of various heterocyclic compounds incorporating the thiadiazole moiety, demonstrating its potential in creating biologically active compounds for antitumor activity Albratty, M., El-Sharkawy, K., & Alam, S. (2017).

Antimicrobial and Hemolytic Agents

The synthesis of thiazole derivatives incorporating a pyrazole moiety has shown significant antimicrobial activities, with certain compounds outperforming others in bacterial and fungal inhibition tests Saravanan, G., Alagarsamy, V., Pavitra, T. G. V., Kumar, G., Savithri, Y., Naresh, L., & Avinash, P. (2010).